Cas no 131719-50-1 (Phosphonic acid, [[4-(dibutylamino)phenyl]methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [[4-(dibutylamino)phenyl]methyl]-, diethyl ester
• CAS No: 131719-50-1
• MF: C₁₉H₃₄NO₃P
• MW: 355.451926708221
• CID: 1228776
• PubChem ID: 14519603
• Update Time: 2025-04-20

Phosphonic acid, [[4-(dibutylamino)phenyl]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[4-(dibutylamino)phenyl]methyl]-, diethyl ester
• N,N-dibutyl-4-(diethoxyphosphorylmethyl)aniline
• Diethyl (4-(dibutylamino)benzyl)phosphonate
• SCHEMBL3373039
• 131719-50-1
• Diethyl {[4-(dibutylamino)phenyl]methyl}phosphonate
• DTXSID70561234

• Inchi： 1S/C19H34NO3P/c1-5-9-15-20(16-10-6-2)19-13-11-18(12-14-19)17-24(21,22-7-3)23-8-4/h11-14H,5-10,15-17H2,1-4H3
• InChI Key： ITYWVJTYKRKDKY-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1)N(CCCC)CCCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 355.22782
• Monoisotopic Mass: 355.22763094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77